Cas no 445-01-2 (5-Bromo-2-chlorobenzotrifluoride)

• Product Name: 5-Bromo-2-chlorobenzotrifluoride
• CAS No: 445-01-2
• MF: C₇H₃BrClF₃
• MW: 259.450930833817
• MDL: MFCD00000601
• CID: 37413
• PubChem ID: 67959
• Update Time: 2025-04-18

5-Bromo-2-chlorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chlorobenzotrifluoride
• 5-Bromo-2-chloro-alpha,alpha,alpha-trifluorotoluene
• 2-Chloro-5-Bromo Benzotrifluoride
• 3-BROMO-6-CHLOROBENZOTRIFLUORIDE
• 4-BROMO-1-CHLORO-2-(TRIFLUOROMETHYL)BENZENE
• 5-BROMO-2-CHLORO-BENZENETRIFLUORIDE
• 5-Bromo-2-chloro-,,-trifluorotoluene
• Toluene, 5-bromo-2-chloro-alpha,alpha,alpha-trifluoro-
• 5-Bromo-2-chloro-α,α,α-trifluorotoluene
• Toluene,5-bromo-2-chloro-a,a,a-trifluoro- (8CI)
• 1-Bromo-4-chloro-3-(trifluoromethyl)benzene
• 4-Chloro-3-trifluoromethylphenyl bromide
• 5-Bromo-2-chloro-1-trifluoromethylbenzene
• 2-chloro-5-bromobenzotrifluoride
• 5-BROMO-2-CHLOROTRIFLUORIDE
• Benzene, 4-bromo-1-chloro-2-(trifluoromethyl)-
• 2-chloro-5-bromo-trifluorotoluene
• XGOCKBMEZPNDPJ-UHFFFAOYSA-N
• 4-bromo-1-chloro-2-trifluoromethylbenzene
• 4-CHLORO-3-(TRIFLUOROMETHYL)BROMOBENZENE
• gr de bxfff
• 5-Bromo-2-chloro-.alpha.,.alpha.,.alpha.-trifluorotoluene
• 4-Bromo-1-chloro-2-(trifluoromethyl)benzene #
• MFCD00000601
• 5-Bromo-2-chlorobenzotrifluoride, 97%
• AM20060281
• EINECS 207-149-2
• 5-Bromo-2-chloro-a,a,a-trifluorotoluene
• FT-0657910
• A7067
• AC-26143
• 3-trifluoromethyl-4-chloro-1-bromobenzene
• AKOS005258117
• 5-bromo-2-chloro-1-trifluoromethyl-benzene
• EN300-227202
• CS-W009455
• W-106194
• C1846
• FT-0620080
• InChI=1/C7H3BrClF3/c8-4-1-2-6(9)5(3-4)7(10,11)12/h1-3H
• 4-bromo-1-chloro-2-trifluoromethyl-benzene
• bromo-4-chloro-3-(trifluoromethyl)benzene
• AC7841
• 5-bromo-2-chloro-benzotrifluoride
• 445-01-2
• 4-Bromo-2-chloro-alpha,alpha,alpha-trifluorotoluene
• SCHEMBL264729
• PS-11682
• RK6Y7PY8S9
• 4-bromo-1-chloro-2-(trifluoro-methyl)benzene
• DTXSID20196196
• SY018004
• Toluene, 5-bromo-2-chloro-.alpha.,.alpha.,.alpha.-trifluoro-
• XGOCKBMEZPNDPJ-UHFFFAOYSA-
• 5-Bromo-2-chlorobenzotrifluoride,99%
• 4-Bromo-1-chloro-2-(trifluoromethyl)benzene, 5-Bromo-2-chloro-alpha,alpha,alpha-trifluorotoluene
• DTXCID30118687
• 207-149-2
• 5-Bromo-2-chlorobenzotrifluoride

• MDL： MFCD00000601
• Inchi： 1S/C7H3BrClF3/c8-4-1-2-6(9)5(3-4)7(10,11)12/h1-3H
• InChI Key： XGOCKBMEZPNDPJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(F)(F)F)=C1)Cl
• BRN： 2098752

Computed Properties

• Exact Mass: 257.90600
• Monoisotopic Mass: 257.90587 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Molecular Weight: 259.45
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.745 g/mL at 25 °C(lit.)
• Melting Point: -21°C(lit.)
• Boiling Point: 195°C(lit.)
• Flash Point: Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
• Refractive Index: n20/D 1.507(lit.)
• PSA: 0.00000
• LogP: 4.12130
• Solubility: Not determined

5-Bromo-2-chlorobenzotrifluoride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S27-S28-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S26;S27;S28;S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides